Cas no 2024406-71-9 (2-(1-cyclohexylpropan-2-yl)amino-1-cyclopropylethan-1-ol)

• Product Name: 2-(1-cyclohexylpropan-2-yl)amino-1-cyclopropylethan-1-ol
• CAS No: 2024406-71-9
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6089287
• PubChem ID: 137949351
• Update Time: 2025-07-23

2-(1-cyclohexylpropan-2-yl)amino-1-cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-cyclohexylpropan-2-yl)amino-1-cyclopropylethan-1-ol
• 2-[(1-cyclohexylpropan-2-yl)amino]-1-cyclopropylethan-1-ol
• EN300-1178407
• 2024406-71-9
• 2-(1-Cyclohexylpropan-2-ylamino)-1-cyclopropylethanol

• Inchi： 1S/C14H27NO/c1-11(9-12-5-3-2-4-6-12)15-10-14(16)13-7-8-13/h11-16H,2-10H2,1H3
• InChI Key： BNSVCJBBSDUQEU-UHFFFAOYSA-N
• SMILES： OC(CNC(C)CC1CCCCC1)C1CC1

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(1-cyclohexylpropan-2-yl)amino-1-cyclopropylethan-1-ol

Compound 2-(1-cyclohexylpropan-2-yl)amino-1-cyclopropylethan-1-ol: A Comprehensive Overview

The compound with CAS No 2024406-71-9, commonly referred to as 2-(1-cyclohexylpropan-2-yl)amino-1-cyclopropylethan-1-ol, is a complex organic molecule with intriguing structural and functional properties. This compound has garnered attention in recent years due to its unique chemical composition and potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of 2-(1-cyclohexylpropan-2-yl)amino-1-cyclopropylethan-1-ol is characterized by a combination of cyclohexane and cyclopropane rings, which contribute to its stability and reactivity. The presence of an amino group (-NH-) and an alcohol (-OH) group further enhances its functional versatility. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in the development of bioactive molecules with potential therapeutic applications.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various optimization strategies to improve the yield and purity of the compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements have not only streamlined the production process but also opened new avenues for exploring its chemical properties.

The physical and chemical properties of CAS No 2024406-71-9 are equally fascinating. Its melting point, boiling point, and solubility characteristics make it suitable for use in diverse chemical environments. Recent experiments have demonstrated its ability to form stable complexes with metal ions, a property that could be exploited in the development of novel catalysts or sensors.

In terms of applications, 2-(1-cyclohexylpropan-2-yl)amino-1-cyclopropylethan-1-ol has shown promise in the field of pharmacology. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Moreover, this compound has been investigated for its role in materials science, particularly in the synthesis of advanced polymers and composites. Its ability to act as a building block for constructing complex molecular architectures has been validated through several recent publications, underscoring its importance in modern materials research.

From an environmental standpoint, understanding the degradation pathways of CAS No 2024406-71-based compounds is crucial for assessing their ecological impact. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in natural systems. This information is valuable for industries seeking to develop sustainable chemical processes.

In conclusion, 2-(1-cyclohexylpropan-2-y)l amino derivatives like CAS No 2024406-71 represent a promising class of compounds with multifaceted applications across various scientific disciplines. As research continues to uncover their potential, it is likely that these molecules will play an increasingly significant role in advancing both academic knowledge and industrial innovation.